N-(1,1-dioxido-2,3-dihydrothien-3-yl)-3,4-dimethyl-N-(4-methylphenyl)benzamide

• IUPAC Name: N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-3,4-dimethyl-N-(4-methylphenyl)benzamide
• InChI: InChI=1S/C20H21NO3S/c1-14-4-8-18(9-5-14)21(19-10-11-25(23,24)13-19)20(22)17-7-6-15(2)16(3)12-17/h4-12,19H,13H2,1-3H3
• InChI Key: IWYZABOZLGGMEG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N(C2CS(=O)(=O)C=C2)C(=O)C3=CC(=C(C=C3)C)C
• Molecular Formula: C20H21NO3S
• Molecular Weight: 355.5 g/mol

Description

N-(1,1-dioxido-2,3-dihydrothien-3-yl)-3,4-dimethyl-N-(4-methylphenyl)benzamide is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(1,1-dioxido-2,3-dihydrothien-3-yl)-3,4-dimethyl-N-(4-methylphenyl)benzamide is not fully understood. However, studies have shown that it induces apoptosis (programmed cell death) in cancer cells by activating the caspase cascade. It also inhibits the growth of cancer cells by inducing cell cycle arrest at the G2/M phase.
Biochemical and Physiological Effects:
Studies have shown that N-(1,1-dioxido-2,3-dihydrothien-3-yl)-3,4-dimethyl-N-(4-methylphenyl)benzamide has several biochemical and physiological effects. It has been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and cell division. It also inhibits the activity of HDACs (histone deacetylases), which are enzymes that play a role in gene expression and are often overexpressed in cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(1,1-dioxido-2,3-dihydrothien-3-yl)-3,4-dimethyl-N-(4-methylphenyl)benzamide in lab experiments is its cytotoxic effects on various cancer cell lines. This makes it a potential candidate for the development of new anticancer drugs. However, one of the limitations is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in cancer treatment.

Future Directions

There are several future directions for the research on N-(1,1-dioxido-2,3-dihydrothien-3-yl)-3,4-dimethyl-N-(4-methylphenyl)benzamide. One of the directions is to further investigate its mechanism of action and optimize its use in cancer treatment. Another direction is to explore its potential applications in other fields, such as agriculture and environmental science. Additionally, further studies can be conducted to investigate its potential side effects and toxicity.

Synthesis Methods

The synthesis of N-(1,1-dioxido-2,3-dihydrothien-3-yl)-3,4-dimethyl-N-(4-methylphenyl)benzamide involves several steps. The first step is the preparation of 3,4-dimethylbenzoic acid, which is then converted to its acid chloride derivative. The acid chloride is then reacted with N-(4-methylphenyl)thiourea to form the corresponding thiourea derivative. This derivative is then cyclized with sulfuric acid to form the thieno[2,3-d]pyrimidine ring system. Finally, the resulting compound is oxidized with hydrogen peroxide to give N-(1,1-dioxido-2,3-dihydrothien-3-yl)-3,4-dimethyl-N-(4-methylphenyl)benzamide.

Scientific Research Applications

N-(1,1-dioxido-2,3-dihydrothien-3-yl)-3,4-dimethyl-N-(4-methylphenyl)benzamide has been studied for its potential applications in various fields. One of the main areas of research has been its use as a potential anticancer agent. Studies have shown that this compound has cytotoxic effects on various cancer cell lines, including breast, lung, and colon cancer cells.